Cas no 38291-82-6 (Pentanehydrazide)

• Product Name: Pentanehydrazide
• CAS No: 38291-82-6
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• MDL: MFCD00025137
• CID: 89297
• PubChem ID: 93202
• Update Time: 2025-04-18

Pentanehydrazide Chemical and Physical Properties

Names and Identifiers

• Pentanehydrazide
• Pentanoic acid hydrazide
• Valeric acid hydrazide
• Pentanohydrazide
• Pentanoic hydrazide
• Pentanoyl hydrazide
• Valeric hydrazide
• CS-W013606
• SB85917
• Valerohydrazide
• EINECS 253-864-8
• NSC 216079
• 7J4UH6FY7V
• THALLIUM(I)THIOCYANATE
• 38291-82-6
• Valerylhydrazine
• NSC216079
• MFCD00025137
• DTXSID80191667
• AKOS000159639
• AS-40157
• NSC-216079
• AMY3964
• SCHEMBL167313
• FT-0639455
• SY078868
• UNII-7J4UH6FY7V
• EN300-42466
• NS00030368
• NSC 523267
• NSC-523267
• BB 0240621
• NSC523267
• Pentanoic acid, hydrazide
• DB-049262
• STK501260
• ALBB-002479
• BBL027902

• MDL： MFCD00025137
• Inchi： 1S/C5H12N2O/c1-2-3-4-5(8)7-6/h2-4,6H2,1H3,(H,7,8)
• InChI Key： PJBQYCIDGYKEMN-UHFFFAOYSA-N
• SMILES： O=C(CCCC)NN
• BRN： 1744747

Computed Properties

• Exact Mass: 116.09500
• Monoisotopic Mass: 116.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 72.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 55.1A^2

Experimental Properties

• Density: 0.962
• Melting Point: 54-57°C
• Boiling Point: 261 ºC
• Flash Point: 111 ºC
• Refractive Index: 1.449
• PSA: 55.12000
• LogP: 1.25770
• Sensitiveness: Sensitive to air

Pentanehydrazide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides